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Compound of Interest

Compound Name: Cadmium iodide

Cat. No.: B147898 Get Quote

This technical support center provides essential guidance for researchers, scientists, and drug

development professionals on managing the toxicity and ensuring the safe handling of Cad-

Iodide™ (Cadmium Iodide) in the laboratory.

Frequently Asked Questions (FAQs)
Q1: What are the primary health hazards associated with Cadmium Iodide?

A1: Cadmium iodide is a highly toxic compound. The primary health hazards include:

Acute Toxicity: It is toxic if swallowed or inhaled.[1][2][3] Acute exposure can cause

gastrointestinal irritation with nausea, vomiting, and diarrhea.[4] Inhalation may lead to

respiratory tract irritation, and severe exposures can result in chemical pneumonitis and

pulmonary edema.[1]

Chronic Toxicity: Prolonged or repeated exposure may cause damage to organs, particularly

the kidneys and lungs.[3][4][5] Cadmium is a cumulative toxin, meaning it can build up in the

body over time.[1][4]

Carcinogenicity: Cadmium iodide is suspected of causing cancer.[1][2][3][5]

Reproductive Toxicity: Cadmium compounds can be toxic to the reproductive system.[1][6]

Q2: What are the permissible exposure limits (PEL) for Cadmium Iodide?
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A2: Regulatory agencies have established strict exposure limits for cadmium and its

compounds. These are summarized in the data table below. It is crucial to keep airborne

concentrations well below these limits.

Q3: What personal protective equipment (PPE) is mandatory when handling Cadmium Iodide?

A3: A comprehensive set of PPE is required to minimize exposure. This includes, but is not

limited to:

Eye Protection: Chemical safety goggles or a face shield.[3][4][6]

Hand Protection: Nitrile gloves are recommended. For extended use, consider double-

gloving.[7]

Body Protection: A dedicated lab coat, potentially coveralls for larger quantities.[7][8]

Respiratory Protection: A NIOSH-approved respirator is necessary if there is a risk of

inhaling dust, especially when working outside of a fume hood.[4][6][9] The type of respirator

depends on the airborne concentration.[8]

Q4: How should I properly store Cadmium Iodide in the lab?

A4: Cadmium iodide should be stored in a cool, dry, well-ventilated area in a tightly sealed

container to prevent moisture absorption.[3][4] It should be stored away from incompatible

materials such as strong oxidizing agents.[9] The storage area should be clearly labeled as

containing a toxic and carcinogenic substance.[5]

Q5: What is the correct procedure for disposing of Cadmium Iodide waste?

A5: Cadmium iodide and any materials contaminated with it are considered hazardous waste.

[2][10]

Collect all waste in a designated, sealed, and clearly labeled hazardous waste container.

Do not dispose of cadmium iodide down the drain or in regular trash.[3][11]

Follow all local, regional, and national regulations for hazardous waste disposal.[2][10]

Contact your institution's environmental health and safety (EHS) department for specific
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disposal procedures.[11]
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Issue Probable Cause Solution

Accidental Skin Contact Improper glove use or spill.

1. Immediately flush the

affected skin with plenty of

water for at least 15 minutes

while removing contaminated

clothing.[4] 2. Wash the area

with soap and water.[5] 3.

Seek immediate medical

attention.[4]

Accidental Eye Contact Insufficient eye protection.

1. Immediately flush the eyes

with plenty of water for at least

15 minutes, occasionally lifting

the upper and lower eyelids.[4]

2. Remove contact lenses if

present and easy to do.[5] 3.

Seek immediate medical

attention.[4]

Accidental Inhalation
Inadequate ventilation or

improper handling of powder.

1. Move the affected person to

fresh air immediately.[4] 2. If

breathing is difficult, provide

oxygen. If not breathing, give

artificial respiration (do not use

mouth-to-mouth).[4] 3. Seek

immediate medical attention.

[4]

Accidental Ingestion
Poor lab hygiene (e.g., not

washing hands).

1. Do NOT induce vomiting.[4]

2. If the person is conscious

and alert, give 2-4 cupfuls of

milk or water.[4] 3. Seek

immediate medical attention.

[4]

Small Spill of Solid Cadmium

Iodide

Mishandling of container. 1. Evacuate unnecessary

personnel from the area.[2][10]

2. Wear appropriate PPE,

including respiratory
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protection.[6] 3. Gently cover

the spill with an inert absorbent

material like sand or

vermiculite to avoid raising

dust.[6] Moisten the material

slightly with water to prevent it

from becoming airborne.[4] 4.

Carefully sweep or vacuum

(with a HEPA filter) the material

into a labeled hazardous waste

container.[4][11] 5. Clean the

spill area with a wet cloth and

decontaminate.[7] 6. Dispose

of all cleanup materials as

hazardous waste.[11]

Quantitative Toxicity Data
Parameter Value Species Reference

Oral LD50 222 mg/kg Rat [1][6]

Oral LD50 4708 mg/kg Rat [5]

OSHA PEL (as Cd) 0.005 mg/m³ Human [1][4]

ACGIH TLV (as Cd,

respirable)
0.002 mg/m³ Human [1][4]

ACGIH TLV (as Cd,

inhalable)
0.01 mg/m³ Human [1][4]

IDLH (as Cd) 9.0 mg/m³ Human [1]

LD50: Lethal Dose, 50%; PEL: Permissible Exposure Limit; TLV: Threshold Limit Value; IDLH:

Immediately Dangerous to Life or Health.
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Experimental Protocol: Safe Handling of Cadmium
Iodide
1. Engineering Controls:

All work with solid cadmium iodide must be conducted in a certified chemical fume hood to

minimize inhalation exposure.[7]

Ensure an eyewash station and safety shower are readily accessible.[4]

2. Personal Protective Equipment (PPE):

Wear chemical safety goggles, a lab coat, long pants, and closed-toe shoes.

Wear nitrile gloves; consider double-gloving for extended handling.

If there is any potential for airborne dust outside of a fume hood, a NIOSH-approved

respirator with high-efficiency particulate filters is mandatory.[6]

3. Weighing and Handling:

Perform all weighing and transfers of solid cadmium iodide within a fume hood.

Use a disposable mat on the work surface to contain any minor spills.[7]

Handle the compound gently to avoid creating dust.

When preparing solutions, add the solid slowly to the solvent.

4. Decontamination and Waste Disposal:

Wipe down the work area with a wet cloth after use to remove any residual dust.[7]

Dispose of all contaminated materials (gloves, wipes, disposable mats) in a designated

hazardous waste container.

Wash hands thoroughly with soap and water after handling cadmium iodide, even if gloves

were worn.[4]
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Caption: Workflow for responding to a cadmium iodide spill.
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Caption: Personal Protective Equipment (PPE) for handling cadmium iodide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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